2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol

• Molecular Formula: C12H18BrNO3
• Molecular Weight: 304.18 g/mol
• IUPAC Name: 2-[(5-bromo-2-ethoxy-3-methoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C12H18BrNO3/c1-3-17-12-9(8-14-4-5-15)6-10(13)7-11(12)16-2/h6-7,14-15H,3-5,8H2,1-2H3
• InChI Key: BGVXCVVZGWOHHC-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1CNCCO)Br)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1OC)Br)CNCCO

Description

2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol, also known as BEMA-EtOH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of 5-bromo-2-ethoxy-3-methoxybenzaldehyde and is synthesized through a specific method. In

Mechanism of Action

The mechanism of action of 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol involves its ability to interact with specific proteins and enzymes in the cell. 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, leading to cell death. Additionally, 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has been shown to induce the production of reactive oxygen species, which can cause damage to cancer cells and trigger apoptosis.
Biochemical and Physiological Effects:
2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has been shown to have several biochemical and physiological effects. Studies have shown that 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol can induce cell cycle arrest and inhibit cell proliferation in cancer cells. Additionally, 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has been shown to induce the production of reactive oxygen species, which can cause damage to cancer cells and trigger apoptosis. 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has several advantages for lab experiments, including its high purity and reliability of synthesis. Additionally, 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has been extensively studied and has a well-established mechanism of action, making it a reliable candidate for further research. However, 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for the use of 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol in scientific research. One potential direction is the development of 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol as a cancer therapy. Studies have shown promising results in preclinical models, and further studies are needed to determine its safety and efficacy in humans. Additionally, 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has potential applications in the treatment of inflammatory diseases, and further studies are needed to determine its effectiveness in these conditions. Finally, 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has potential applications in the field of drug delivery, and further studies are needed to determine its potential as a drug carrier.
Conclusion:
In conclusion, 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol is a promising chemical compound that has gained significant attention in the field of scientific research. Its potential applications in cancer therapy, inflammatory diseases, and drug delivery make it a valuable candidate for further research. While there are some limitations to its use, the reliability of its synthesis and well-established mechanism of action make it a reliable candidate for further studies.

Synthesis Methods

The synthesis of 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol involves the reaction of 5-bromo-2-ethoxy-3-methoxybenzaldehyde with 2-aminoethanol in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol as the final product. This synthesis method has been optimized for high yields and purity, making it a reliable method for producing 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol for scientific research purposes.

Scientific Research Applications

2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol is in the field of cancer research. Studies have shown that 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]ethanol can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.